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Compound of Interest

Compound Name: L-Tyrosyl-D-tryptophan

Cat. No.: B15210302

An In-depth Technical Guide to L-Tyrosyl-D-tryptophan

For Researchers, Scientists, and Drug Development Professionals

Abstract

L-Tyrosyl-D-tryptophan is a dipeptide composed of L-tyrosine and D-tryptophan. While
specific research on this particular diastereomer is limited, this guide provides a comprehensive
overview based on the known properties of its constituent amino acids and related dipeptides.
This document covers the physicochemical properties, potential synthesis methodologies, and
plausible biological significance of L-Tyrosyl-D-tryptophan, drawing parallels from studies on
similar D-amino acid-containing peptides. The inclusion of a D-amino acid suggests potential
for increased stability and unique bioactivity compared to its L-L counterpart. This guide aims to
serve as a foundational resource for researchers interested in the potential therapeutic and
research applications of this unique dipeptide.

Physicochemical Properties

Quantitative data for L-Tyrosyl-D-tryptophan is not readily available in public databases.
However, data for the generic "Tyrosyl-tryptophan” (presumed to be the L-L isomer) and its
constituent amino acids are provided below for reference. It is anticipated that the molecular
weight of L-Tyrosyl-D-tryptophan would be identical to that of L-Tyrosyl-L-tryptophan.
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Property Value Source
Tyrosyl-tryptophan (General)

CAS Number 60815-41-0 [1]
Molecular Formula C20H21N304 [1]
Molecular Weight 367.4 g/mol [1]
L-Tyrosine

CAS Number 60-18-4

Molecular Formula C9H11NO3

Molecular Weight 181.19 g/mol

D-Tryptophan

CAS Number 153-94-6 [2]
Molecular Formula C11H12N202 [2][3][4]
Molecular Weight 204.23 g/mol

Synthesis and Experimental Protocols

While a specific, validated protocol for the synthesis of L-Tyrosyl-D-tryptophan is not

available in the cited literature, a standard solid-phase peptide synthesis (SPPS) or solution-

phase synthesis approach can be employed.

Proposed Solid-Phase Peptide Synthesis (SPPS) of L-
Tyrosyl-D-tryptophan

This protocol is a generalized procedure and may require optimization.

Materials:

e Fmoc-D-Trp(Boc)-Wang resin

e Fmoc-L-Tyr(tBu)-OH
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» N,N'-Diisopropylcarbodiimide (DIC)

e Hydroxybenzotriazole (HOBL)

e 20% Piperidine in Dimethylformamide (DMF)
e Dichloromethane (DCM)

 Trifluoroacetic acid (TFA) cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5%
triisopropylsilane)

 Diethyl ether
Methodology:
e Resin Swelling: Swell the Fmoc-D-Trp(Boc)-Wang resin in DMF for 30 minutes.

e Fmoc Deprotection: Remove the Fmoc protecting group from the D-tryptophan residue by
treating the resin with 20% piperidine in DMF for 20 minutes. Wash the resin thoroughly with
DMF and DCM.

e Amino Acid Coupling: Activate Fmoc-L-Tyr(tBu)-OH with DIC and HOBt in DMF. Add the
activated amino acid to the resin and allow the coupling reaction to proceed for 2-4 hours.
Monitor the reaction using a ninhydrin test.

e Washing: Wash the resin with DMF and DCM to remove excess reagents and byproducts.

e Final Fmoc Deprotection: Remove the Fmoc group from the newly added L-tyrosine residue
as described in step 2.

o Cleavage and Deprotection: Cleave the dipeptide from the resin and remove the side-chain
protecting groups by treating the resin with the TFA cleavage cocktail for 2-3 hours.

o Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether. Purify the
peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

o Characterization: Confirm the identity and purity of the final product using mass spectrometry
and NMR spectroscopy.
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Logical Workflow for Peptide Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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